Cas no 1512443-31-0 (N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide)

N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide structure
1512443-31-0 structure
Product Name:N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
CAS No:1512443-31-0
Molecular Formula:C9H11N7O4S
Molecular Weight:313.293138742447
CID:4603184

N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Properties

Names and Identifiers

    • N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
    • InChIKey: LNSHYXPEQQLULH-UHFFFAOYSA-N
    • Inchi: 1S/C9H11N7O4S/c1-10-7-4-3-6(5-8(7)16(17)18)21(19,20)13-9-11-14-15(2)12-9/h3-5,10H,1-2H3,(H,12,13)
    • SMILES: C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=C(NC)C([N+]([O-])=O)=C1

N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01E8SI-50mg
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
1512443-31-0 95%
50mg
$306.00 2024-06-20
A2B Chem LLC
AX43394-50mg
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
1512443-31-0 95%
50mg
$251.00 2024-04-20
Enamine
EN300-378907-0.05g
N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
1512443-31-0 95%
0.05g
$205.0 2023-11-13

N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Related Literature

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